Benzyl N-{3-[(3-aminopropyl)carbamoyl]propyl}carbamate hydrochloride

• IUPAC Name: benzyl N-[4-(3-aminopropylamino)-4-oxobutyl]carbamate;hydrochloride
• InChI: InChI=1S/C15H23N3O3.ClH/c16-9-5-11-17-14(19)8-4-10-18-15(20)21-12-13-6-2-1-3-7-13;/h1-3,6-7H,4-5,8-12,16H2,(H,17,19)(H,18,20);1H
• InChI Key: ZZPVKDHFOYFXPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCCCC(=O)NCCCN.Cl
• Molecular Formula: C15H24ClN3O3
• Molecular Weight: 329.82 g/mol

Description

“Benzyl N-{3-[(3-aminopropyl)carbamoyl]propyl}carbamate hydrochloride” is a chemical compound with the CAS Number: 2140316-74-9. It has a molecular weight of 329.83. The IUPAC name for this compound is benzyl (4-((3-aminopropyl)amino)-4-oxobutyl)carbamate hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H23N3O3.ClH/c16-9-5-11-17-14(19)8-4-10-18-15(20)21-12-13-6-2-1-3-7-13;/h1-3,6-7H,4-5,8-12,16H2,(H,17,19)(H,18,20);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Mechanochemical Synthesis

Benzyl N-{3-[(3-aminopropyl)carbamoyl]propyl}carbamate hydrochloride is involved in innovative synthesis methods. For instance, Lanzillotto et al. (2015) described the mechanochemical synthesis of carbamates like benzyl carbamates using 1,1′-carbonyldiimidazole. This method enhances the reactivity of alcohol and carbamoyl-imidazole intermediates under mild conditions without activation, a significant advancement in sustainable chemistry (Lanzillotto et al., 2015).

Biological Evaluation for Antimicrobial Properties

Compounds similar to benzyl carbamates have been studied for their antimicrobial properties. Tengler et al. (2013) synthesized and evaluated substituted carbamates for antimycobacterial activity. Some of these compounds showed higher activity against Mycobacterium species compared to standard drugs, indicating their potential as antimicrobial agents (Tengler et al., 2013).

Inhibitors in Biochemistry

Benzyl carbamates are also investigated for their inhibitory effects in biochemistry. Kos et al. (2021) synthesized a library of benzyl carbamates as potential inhibitors of acetyl- and butyrylcholinesterase. Their findings revealed some compounds as potent inhibitors, highlighting their relevance in medicinal chemistry and enzyme studies (Kos et al., 2021).

Catalysis in Chemical Reactions

In the field of catalysis, Ji et al. (2011) utilized benzyl carbamate in a new aminohalogenation system for β-nitrostyrenes. This method, catalyzed by potassium carbonate, demonstrated high efficiency and selectivity, marking an important development in organic synthesis (Ji et al., 2011).